Cas no 15422-02-3 (Acetamide,N-[3-(2-amino-1,6-dihydro-6-oxo-9H-purin-9-yl)phenyl]-2-bromo-)

• Product Name: Acetamide,N-[3-(2-amino-1,6-dihydro-6-oxo-9H-purin-9-yl)phenyl]-2-bromo-
• CAS No: 15422-02-3
• MF: C₁₃H₁₁BrN₆O₂
• MW: 363.169440507889
• CID: 234997
• PubChem ID: 135482506
• Update Time: 2025-04-19

Acetamide,N-[3-(2-amino-1,6-dihydro-6-oxo-9H-purin-9-yl)phenyl]-2-bromo- Chemical and Physical Properties

Names and Identifiers

• Acetamide,N-[3-(2-amino-1,6-dihydro-6-oxo-9H-purin-9-yl)phenyl]-2-bromo-
• NSC-210389
• DTXSID60308918
• NSC210389
• 15422-02-3

• Inchi： 1S/C13H11BrN6O2/c14-5-9(21)17-7-2-1-3-8(4-7)20-6-16-10-11(20)18-13(15)19-12(10)22/h1-4,6H,5H2,(H,17,21)(H3,15,18,19,22)
• InChI Key： HYNAZBIWOGXDOH-UHFFFAOYSA-N
• SMILES： BrCC(NC1=CC=CC(=C1)N1C=NC2C(NC(N)=NC1=2)=O)=O

Computed Properties

• Exact Mass: 362.01283
• Monoisotopic Mass: 362.013
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 499
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 114Ų

Experimental Properties

• Density: 1.91
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.813
• PSA: 114.4